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Cat. No.: B1329743

Get Quote

Executive Summary
In the pursuit of thermodynamic stability and high efficiency in Perovskite Solar Cells (PSCs),

defect passivation remains a critical challenge. Nicotinamide Hydroiodide (NHI) has emerged

as a bifunctional additive capable of simultaneously suppressing non-radiative recombination

and inhibiting ion migration.

This guide dissects the specific role of the amide group (-CONH₂) within the NHI molecule.

Unlike simple alkylammonium salts, the amide moiety provides a dual-action passivation

mechanism:

Lewis Base Coordination: The carbonyl oxygen donates electron density to under-

coordinated Lead (Pb²⁺) defects.

Hydrogen Bonding: The amino protons stabilize Iodide (I⁻) vacancies and suppress halide

migration.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329743#bc-rfq
https://www.benchchem.com/product/b1329743/docs?utm_src=pdf-body#role-of-amide-group-in-nicotinamide-hydroiodide-passivation-mechanism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Architecture of Nicotinamide Hydroiodide
(NHI)
To understand the mechanism, we must first isolate the active sites of the molecule. NHI is the

hydroiodide salt of Nicotinamide (Vitamin B3).

Pyridinium Ring (Cationic Core): Upon reaction with HI, the pyridine nitrogen is protonated (

), forming a pyridinium cation. This positive charge allows the molecule to occupy A-site
vacancies (e.g., replacing MA⁺ or FA⁺) or reside at grain boundaries, repelling moisture due
to the hydrophobic aromatic ring.

Amide Group (The Passivator): The amide group remains neutral and chemically active. It

possesses two distinct interaction vectors:[1][2]

Carbonyl Oxygen (C=O): A hard Lewis base.

Amino Group (-NH₂): A hydrogen bond donor.

Mechanistic Action of the Amide Group
The efficacy of NHI relies on the "Synergistic Dual-Anchor" mechanism.

Lewis Acid-Base Coordination (Passivating Pb²⁺)
The primary deep-level traps in halide perovskites are under-coordinated Pb²⁺ ions (iodide

vacancies) at grain boundaries.

Mechanism: The lone pair electrons on the amide Carbonyl Oxygen coordinate with the

empty

orbitals of the surface Pb²⁺.

Result: This fills the vacancy, eliminating the trap state that acts as a recombination center.

Electronic Effect: This coordination increases the electron density around Pb, which can be

observed via XPS shifts (detailed in Section 4).
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Hydrogen Bonding Stabilization (Anchoring I⁻)
Halide migration is a major degradation pathway.

Mechanism: The protons on the Amino Nitrogen (-NH₂) form hydrogen bonds (N-H···I) with

the lattice iodides or interstitial iodides.

Result: This "locks" the surface octahedra in place, increasing the activation energy required

for ion migration and suppressing the formation of metallic lead (Pb⁰).

Visualization of Interaction
The following diagram illustrates the molecular interaction at the perovskite grain boundary.
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Figure 1: Mechanistic pathway of NHI passivation. The amide group bridges Pb and I defects,

while the pyridinium core fills cationic vacancies.
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Experimental Validation
To validate this mechanism in your own research, rely on the following characterization

checklist.

Fourier Transform Infrared Spectroscopy (FTIR)
FTIR provides direct evidence of chemical bonding.

Protocol: Spin-coat pure NHI films and NHI-PbI₂ adduct films on KBr pellets or Silicon

wafers.

Expected Shifts:

C=O Stretch: The carbonyl peak (typically ~1680 cm⁻¹) will shift to a lower wavenumber

(red shift, e.g., to ~1665 cm⁻¹) in the presence of PbI₂.

Causality: The donation of electrons from Oxygen to Lead weakens the C=O double bond

character, lowering its vibrational frequency.

X-ray Photoelectron Spectroscopy (XPS)
XPS confirms the change in electronic environment.

Protocol: Measure high-resolution spectra of Pb 4f and I 3d core levels.

Expected Shifts:

Pb 4f: Binding energy typically shifts to a lower value (e.g., by 0.2–0.4 eV).

Causality: The Lewis base (Amide Oxygen) donates electron density to Pb²⁺, increasing

shielding of the nucleus and reducing binding energy.

N 1s: Binding energy shifts to higher values, indicating the loss of electron density from

the nitrogen/amide region as it participates in bonding.

Data Summary Table
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Characterizati
on

Feature
Control
(Perovskite)

Target (w/ NHI)
Mechanistic
Implication

FTIR C=O Stretch N/A
1680 → 1665

cm⁻¹

C=O···Pb

coordination

weakens C=O

bond.

FTIR N-H Stretch
3400 cm⁻¹ (Pure

NHI)
3350 cm⁻¹

N-H···I hydrogen

bonding restricts

vibration.

XPS Pb 4f 7/2 138.5 eV 138.2 eV

Increased

electron density

on Pb

(Passivation).

TRPL Carrier Lifetime ~300 ns >1000 ns

Reduction of

non-radiative

recombination

centers.

Protocol: Synthesis and Application
Objective: Synthesize high-purity Nicotinamide Hydroiodide and apply it as a passivating

additive.

Synthesis of NHI Salt
Note: While NHI can be formed in-situ, pre-synthesis ensures stoichiometry.

Dissolution: Dissolve 10 mmol of Nicotinamide (99.5%) in 20 mL of absolute ethanol.

Acidification: Dropwise add 10 mmol of Hydroiodic Acid (HI, 57 wt% in water) under constant

magnetic stirring at 0°C (ice bath) to prevent oxidation.

Crystallization: Stir for 2 hours. Evaporate the solvent using a rotary evaporator at 60°C until

a pale yellow/white precipitate forms.
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Purification: Wash the precipitate three times with cold diethyl ether to remove unreacted

iodine or precursors.

Drying: Dry in a vacuum oven at 60°C overnight. Store in a nitrogen-filled glovebox.[3]
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Figure 2: Integration of NHI into the perovskite fabrication workflow.

Critical Concentration:

Add NHI to the perovskite precursor solution (e.g., 1.5M PbI₂/FAI in DMF:DMSO 4:1).

Optimal Range: 5 mg/mL to 10 mg/mL. Excess NHI (>15 mg/mL) can disrupt the lattice and

form insulating 2D phases, reducing

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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